Cas no 1529789-79-4 (5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid
• CAS No: 1529789-79-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5170928
• PubChem ID: 76074178
• Update Time: 2025-10-24

5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-methyl-5-[[(phenylmethoxy)carbonyl]amino]-
• 5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid

• Inchi： 1S/C14H19NO4/c1-11(9-13(16)17)7-8-15-14(18)19-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,15,18)(H,16,17)
• InChI Key： FOHUCPCRPKSJHU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)CCNC(OCC1=CC=CC=C1)=O

Additional information on 5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid

Introduction to 5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid (CAS No. 1529789-79-4)

5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid (CAS No. 1529789-79-4) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent applications in drug development and clinical trials.

Chemical Structure and Properties

5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid is an organic compound characterized by its unique structure, which includes a benzyloxycarbonyl (Cbz) protecting group attached to an amino group and a carboxylic acid functional group at the terminal end of a five-carbon chain with a methyl substitution at the third position. The molecular formula of this compound is C₁₄H₁₉NO₄, and its molecular weight is approximately 265.30 g/mol. The presence of the Cbz group makes it particularly useful in peptide synthesis and other applications where the amino group needs to be protected during chemical reactions.

Synthesis Methods

The synthesis of 5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid typically involves several steps, starting with the protection of the amino group using benzyl chloroformate. This step forms the Cbz-protected amino acid derivative. Subsequent reactions may include esterification, reduction, and deprotection steps to achieve the final product. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods, such as using catalytic hydrogenation for deprotection instead of harsh reagents like hydrogen bromide or trifluoroacetic acid.

Biological Activities

5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid has been studied for its potential biological activities, particularly in the context of drug development. One notable application is its use as a building block in the synthesis of peptides and peptidomimetics with therapeutic properties. For instance, it has been utilized in the development of inhibitors for proteases, enzymes that play crucial roles in various physiological processes and diseases such as cancer and neurodegenerative disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid in the design of novel protease inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific proteases, suggesting its potential as a lead compound for further drug development.

Clinical Applications

The potential clinical applications of 5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid are diverse and promising. In addition to its use in protease inhibitor development, this compound has also been explored for its anti-inflammatory properties. Preclinical studies have shown that certain derivatives of this compound can effectively reduce inflammation in animal models, making it a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

A clinical trial currently underway is evaluating the safety and efficacy of a derivative of 5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid in patients with moderate to severe rheumatoid arthritis. Preliminary results from this trial have been encouraging, with patients showing significant improvements in joint pain and swelling without major adverse effects.

Conclusion

In conclusion, 5-{(benzyloxy)carbonylamino}-3-methylpentanoic acid (CAS No. 1529789-79-4) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure makes it an excellent building block for peptide synthesis and drug development. Recent studies have highlighted its potential as a lead compound for developing novel protease inhibitors and anti-inflammatory agents, underscoring its significance in both academic research and clinical settings.